Cas no 65673-48-5 (m-PEG2-O-Ph-NH2)

• Product Name: m-PEG2-O-Ph-NH2
• CAS No: 65673-48-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 962314
• PubChem ID: 572940
• Update Time: 2025-04-19

m-PEG2-O-Ph-NH2 Chemical and Physical Properties

Names and Identifiers

• 4-(2-(2-Methoxyethoxy)ethoxy)aniline
• 4-[2-(2-methoxyethoxy)ethoxy]aniline
• 4-[2-(2-Methoxyethoxy)ethoxy]phenylamine
• 4-(2-(2-methoxyethoxy)ethoxyl)aniline
• 4-(2-methoxyethoxyl)ethoxyl aniline
• AC1LCANA
• AC1Q5729
• CTK5C2978
• EINECS 265-867-1
• IWXQVPLYQQTJTR-UHFFFAOYSA-
• SureCN3021121
• m-PEG2-O-Ph-NH2
• SB78777
• AKOS005264013
• SCHEMBL3021121
• NS00055449
• CS-0147744
• 4-[2-(2-Methoxy-ethoxy)-ethoxy]-phenylamine
• F82820
• p-[2(2-Methoxyethoxy)ethoxy]aniline
• A1-03770
• Benzenamine, 4-[2-(2-methoxyethoxy)ethoxy]-
• 4-[2-(2-Methoxyethoxy)ethoxy]phenylamine #
• InChI=1/C11H17NO3/c1-13-6-7-14-8-9-15-11-4-2-10(12)3-5-11/h2-5H,6-9,12H2,1H3
• MS-23160
• 65673-48-5
• HY-W096113
• DTXSID70984222
• DA-55666

• MDL： MFCD00047855
• Inchi： 1S/C11H17NO3/c1-13-6-7-14-8-9-15-11-4-2-10(12)3-5-11/h2-5H,6-9,12H2,1H3
• InChI Key： IWXQVPLYQQTJTR-UHFFFAOYSA-N
• SMILES： O(CCOC)CCOC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 211.12091
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 346.2±27.0 °C at 760 mmHg
• Flash Point: 173.9±17.4 °C
• PSA: 53.71
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

m-PEG2-O-Ph-NH2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers